Cas no 2097867-48-4 (benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate)

• Product Name: benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate
• CAS No: 2097867-48-4
• MF: C₁₉H₂₂F₃N₃O₄
• MW: 413.390895366669
• CID: 6510786
• PubChem ID: 126852983
• Update Time: 2025-10-18

benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate
• F6529-3992
• AKOS032460824
• benzyl 2-{4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]piperidin-1-yl}acetate
• benzyl 2-[4-[2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-yl]piperidin-1-yl]acetate
• 2097867-48-4

• Inchi： 1S/C19H22F3N3O4/c20-19(21,22)13-25-16(26)10-24(18(25)28)15-6-8-23(9-7-15)11-17(27)29-12-14-4-2-1-3-5-14/h1-5,15H,6-13H2
• InChI Key： BIVLJTAPPFGYQQ-UHFFFAOYSA-N
• SMILES： FC(CN1C(CN(C1=O)C1CCN(CC(=O)OCC2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 413.15624068g/mol
• Monoisotopic Mass: 413.15624068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.2Ų

Additional information on benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate

Introduction to Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate (CAS No. 2097867-48-4)

Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate (CAS No. 2097867-48-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, represents a fusion of multiple pharmacophoric elements that make it a promising candidate for further exploration in drug development.

The molecular backbone of this compound features a benzyl ester group linked to a piperidine ring, which is further substituted with an imidazolidine moiety. The imidazolidine ring is particularly noteworthy due to its presence of a 2,4-dioxo group and a 2,2,2-trifluoroethyl substituent. These structural features contribute to the compound's unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms into their structures. The presence of the 2,2,2-trifluoroethyl group in Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate not only enhances its lipophilicity but also influences its metabolic stability and binding affinity to biological targets. These attributes are crucial for optimizing drug-like properties such as solubility, bioavailability, and target engagement.

The piperidine ring is another key pharmacophoric element that has been extensively studied in medicinal chemistry. Piperidine derivatives are known for their ability to modulate various biological pathways, making them valuable scaffolds for the development of therapeutic agents. In particular, piperidine-based compounds have shown promise in the treatment of central nervous system disorders, cardiovascular diseases, and infectious diseases.

The imidazolidine moiety in Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate adds another layer of complexity to its structure. Imidazolidine derivatives have been reported to exhibit a wide range of biological activities, including antiviral, antibacterial, and anti-inflammatory effects. The presence of the 2,4-dioxo group further enhances the compound's potential bioactivity by introducing additional functional sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more accurately predict the binding modes and interactions of complex molecules like Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate with their intended targets. These computational studies have provided valuable insights into the compound's mechanism of action and have guided the optimization of its structure for improved efficacy and selectivity.

In addition to its structural complexity, Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-yl}acetate exhibits interesting physicochemical properties that make it suitable for various pharmaceutical applications. For instance, its high lipophilicity and moderate solubility in common organic solvents facilitate its use in formulation development and drug delivery systems.

The synthesis of Benzyl 2-{4-2,4-dioxo-3-(2,2,2-trifluoroethyl)imidazolidin-1-ylpiperidin-1-y} acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups into the molecule often presents synthetic challenges due to their reactivity and sensitivity to various reaction conditions. However， advances in synthetic methodologies have made it possible to efficiently incorporate fluorine atoms into complex molecular frameworks.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for Benzyl 2-{4-,24-dioxo--(22-tetrfuoroethyl)-imiazlidln-l)-yI-piperldn-l)-yI-acetate}. Studies are currently being conducted to evaluate its potential as an intermediate in the synthesis of more complex drug candidates. Additionally， preliminary pharmacological studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health.

The development of novel pharmaceutical agents relies heavily on the availability of high-quality starting materials and intermediates. Benzyl 24-,24-dioxo--(22-tetrafluoroethyl)-imiazlidln-l)-yI-piperldn-l)-yI-acetate (CAS No.,20978674844) serves as an important building block for constructing more elaborate molecular architectures with tailored biological activities. Its unique structural features make it a versatile tool for medicinal chemists seeking to design innovative therapeutic agents.

In conclusion， Benzyl 24-,24-doxo--(22-tetrafluoroethyl)-imiazlidln-l)-yI-piperldn-l)-yI-acetate (CAS No.,20978674844) is a multifaceted compound with significant potential in pharmaceutical research and development。 Its intricate molecular structure， combined with its favorable physicochemical properties， positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges.